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Compound of Interest

Compound Name: 1-propyl-1H-indole-2,3-dione

Cat. No.: B184102

Technical Whitepaper: 1-Propyl-1H-indole-2,3-
dione

Audience: Researchers, scientists, and drug development professionals.

Abstract

1-Propyl-1H-indole-2,3-dione, a derivative of the versatile isatin scaffold, represents a class of
N-substituted indole-2,3-diones with potential applications in medicinal chemistry and drug
discovery. This document provides a technical overview of its chemical properties, including its
CAS number and molecular weight. A detailed, generalized experimental protocol for its
synthesis via N-alkylation of isatin is presented, alongside a discussion of the broader
biological activities associated with N-alkylated isatin derivatives. Due to a lack of specific
experimental data for 1-propyl-1H-indole-2,3-dione in the public domain, this guide leverages
established methodologies for related compounds to provide a foundational understanding for
researchers.

Compound Identification and Properties

1-Propyl-1H-indole-2,3-dione is a small molecule featuring a propyl group attached to the
nitrogen atom of the indole-2,3-dione (isatin) core. This substitution can influence the
compound's physicochemical properties, such as lipophilicity and solubility, which in turn may
affect its biological activity.
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Table 1: Physicochemical Properties of 1-Propyl-1H-indole-2,3-dione

Property Value

CAS Number 41042-12-0
Molecular Formula C11H11NO2
Molecular Weight 189.21 g/mol

Synthesis of 1-Propyl-1H-indole-2,3-dione

The synthesis of 1-propyl-1H-indole-2,3-dione is typically achieved through the N-alkylation of
isatin. This reaction involves the deprotonation of the nitrogen atom of the isatin ring, followed
by a nucleophilic attack on an appropriate propyl-containing electrophile, such as 1-
bromopropane or 1-iodopropane. Several methods have been reported for the N-alkylation of
isatin, with variations in reaction conditions, bases, and solvents. A generalized experimental
protocol based on classical heating is provided below.

Experimental Protocol: N-Alkylation of Isatin

Objective: To synthesize 1-propyl-1H-indole-2,3-dione from isatin and a propyl halide.

Materials:

Isatin (1.0 equivalent)

e 1-Bromopropane or 1-lodopropane (1.1 - 1.5 equivalents)
e Potassium carbonate (K2COs) (1.5 - 2.0 equivalents)

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

* Hexane

e Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath with temperature control

Condenser

Separatory funnel

Rotary evaporator

Thin Layer Chromatography (TLC) plates (silica gel) and developing chamber
Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add isatin
and anhydrous DMF. Stir the mixture until the isatin is fully dissolved.

Add potassium carbonate to the solution. The mixture may change color, indicating the
formation of the isatin anion.

Add the propyl halide (1-bromopropane or 1-iodopropane) to the reaction mixture.

Heat the reaction mixture to 60-80°C and stir for 2-6 hours. The progress of the reaction
should be monitored by TLC.

Once the reaction is complete (as indicated by the consumption of the isatin starting material
on TLC), cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.
Separate the organic layer. Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

e The crude product can be purified by column chromatography on silica gel using a mixture of
hexane and ethyl acetate as the eluent to afford the pure 1-propyl-1H-indole-2,3-dione.
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Conclusion

1-Propyl-1H-indole-2,3-dione is a derivative of isatin for which basic chemical data is
available. While specific, in-depth experimental and biological data for this particular compound
are scarce, established synthetic routes for N-alkylation of isatin provide a reliable basis for its
preparation. The extensive research into the biological activities of the broader isatin class
suggests that 1-propyl-1H-indole-2,3-dione could be a valuable subject for further
investigation in various therapeutic areas, including oncology and infectious diseases. This
whitepaper serves as a foundational guide for researchers interested in exploring the synthesis
and potential applications of this and related compounds.

 To cite this document: BenchChem. [CAS number and molecular weight of 1-propyl-1H-
indole-2,3-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-
propyl-1h-indole-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b184102?utm_src=pdf-body
https://www.benchchem.com/product/b184102?utm_src=pdf-body
https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-propyl-1h-indole-2-3-dione
https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-propyl-1h-indole-2-3-dione
https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-propyl-1h-indole-2-3-dione
https://www.benchchem.com/product/b184102#cas-number-and-molecular-weight-of-1-propyl-1h-indole-2-3-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

